Cas no 2160139-27-3 (4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-3-methylbutanoic acid)

• Product Name: 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-3-methylbutanoic acid
• CAS No: 2160139-27-3
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 6609471
• PubChem ID: 165519228
• Update Time: 2025-06-23

4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-3-methylbutanoic acid
• EN300-1286063
• 4-(benzyloxy)-3-{[(benzyloxy)carbonyl]amino}-3-methylbutanoic acid
• 2160139-27-3

• Inchi： 1S/C20H23NO5/c1-20(12-18(22)23,15-25-13-16-8-4-2-5-9-16)21-19(24)26-14-17-10-6-3-7-11-17/h2-11H,12-15H2,1H3,(H,21,24)(H,22,23)
• InChI Key： JSWJKRIYDBZZIA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 357.15762283g/mol
• Monoisotopic Mass: 357.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-3-methylbutanoic acid

4-(Benzyloxy)-3-{(Benzyloxy)carbonylamino}-3-methylbutanoic Acid: A Comprehensive Overview

4-(Benzyloxy)-3-{(Benzyloxy)carbonylamino}-3-methylbutanoic acid, also known by its CAS number 2160139-27-3, is a complex organic compound with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a methylbutanoic acid backbone. The combination of these functional groups makes it a versatile molecule with applications in drug design, material science, and biotechnology.

The synthesis of 4-(Benzyloxy)-3-{(Benzyloxy)carbonylamino}-3-methylbutanoic acid involves multi-step chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is crucial for its application in pharmaceuticals.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure allows for interactions with various biological targets, making it a valuable lead compound in the development of new therapeutic agents. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Additionally, its ability to form stable complexes with metal ions has led to its exploration in the development of metal-based drugs.

Recent research has also highlighted the potential of 4-(Benzyloxy)-3-{(Benzyloxy)carbonylamino}-3-methylbutanoic acid in materials science. Its unique functional groups enable it to serve as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials. For instance, researchers have successfully incorporated this compound into polymer networks that exhibit reversible mechanical properties under specific conditions.

The study of this compound has also contributed to our understanding of fundamental chemical principles. Its reactivity patterns and interaction with other molecules provide insights into the behavior of similar compounds in complex chemical systems. This knowledge is essential for designing more efficient chemical processes and developing novel materials with tailored properties.

In conclusion, 4-(Benzyloxy)-3-{(Benzyloxy)carbonylamino}-3-methylbutanoic acid (CAS No: 2160139-27-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and fundamental chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.